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Compound of Interest

Compound Name: PSB-10211

CAS No.: 66295-57-6

Cat. No.: B610302 Get Quote

Executive Safety Summary
Compound Identity: PSB-10211 (Sodium 1-amino-4-[3-(4,6-dichloro[1,3,5]triazine-2-

ylamino)phenylamino]-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate).[1] Pharmacological

Class: Potent, competitive P2X2 Receptor Antagonist (IC50 ≈ 86 nM) [1].[1] Chemical Family:

Anthraquinone derivative (Sulfoanthraquinone). Risk Profile:High Potency Bioactive. While not

classified as a select agent, its nanomolar affinity for purinergic receptors requires handling

procedures equivalent to Occupational Health Band (OHB) 4 (1–10 µg/m³ OEL) to prevent

physiological modulation in the handler.

Immediate Action: PPE Matrix
Do not rely on standard "lab coat and latex gloves" for this compound, particularly during the

dry powder phase. The anthraquinone core structure suggests potential for sensitization, and

its mechanism (P2X2 blockade) interferes with synaptic transmission and nociception [2].

Table 1: Activity-Based PPE Requirements
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Operational
Phase

Respiratory
Protection

Dermal
Protection
(Hands)

Body & Eye
Protection

Engineering
Controls

Phase A: Dry

Powder

Handling(Weighi

ng, Aliquoting)

N95/P2

Respirator

(Minimum) or

PAPR if >100mg.

Double

Gloving:1. Inner:

Nitrile (4 mil)2.

Outer: Long-cuff

Nitrile (5-8 mil)

Tyvek® Lab Coat

(wrist-sealed) +

Safety Goggles

(Non-vented).

BSC Class II or

Powder

Containment

Hood.

Phase B: Stock

Solution(Solubiliz

ed in

Water/DMSO)

Surgical Mask

(Splash

protection).

Single Nitrile

Gloves (4 mil).

Change

immediately if

splashed.

Standard Lab

Coat + Safety

Glasses with

side shields.

Standard Fume

Hood or

Benchtop (if

capped).

Phase C: In-Vitro

Assay(nM

concentrations)

Standard Lab

Safety.

Standard Nitrile

Gloves.

Standard Lab

Coat + Safety

Glasses.

General Lab

Ventilation.

Critical Note on Glove Material: Anthraquinone derivatives can permeate latex. Nitrile is the

mandatory standard. For prolonged contact with DMSO stock solutions, use Butyl Rubber or

heavy-gauge nitrile, as DMSO acts as a carrier solvent through skin.

Technical Rationale: Why This Level of Protection?
As a Senior Application Scientist, I emphasize that safety protocols must mirror the biological

potency of the target.

The Mechanism Hazard: PSB-10211 is a competitive antagonist of the P2X2 receptor.[1][2]

[3][4] P2X2 receptors are ATP-gated ion channels crucial for sensory transmission,

autonomic function, and nociception (pain signaling). Inadvertent systemic absorption
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(inhalation of dust) could theoretically dampen autonomic reflexes or alter sensory

processing [2].

The Chemical Hazard: The compound is a reactive triazine-substituted anthraquinone.

Reactive dyes (the structural parents of this molecule) are known respiratory sensitizers.

Repeated inhalation of micro-dust can lead to occupational asthma.

Self-Validating Protocol: If you observe blue/dark staining on your outer glove, the protocol

has failed (containment breach). The double-glove system allows you to strip the

contaminated outer layer without exposing skin.

Visualizing the Biological Impact
To understand the "Why" behind the safety, refer to the pathway below. PSB-10211 blocks the

ATP-driven influx of Calcium (Ca2+), halting downstream signaling.

Extracellular ATP

P2X2 Receptor
(Ion Channel)

 Activates

PSB-10211
(Inhibitor)

 Blocks (Competitive) Ca2+ / Na+ Influx
 Opens Channel Membrane

Depolarization
Nociception &

Synaptic Transmission

Click to download full resolution via product page

Figure 1: Mechanism of Action. PSB-10211 competitively binds to the P2X2 receptor,

preventing ATP-mediated ion influx.[1] Safety measures prevent this pharmacological blockade

in the researcher.

Operational Protocol: Handling & Solubilization
Prerequisite: Verify the specific batch Certificate of Analysis (CoA). Most PSB-10211 forms are

Sodium salts, soluble in water or DMSO.

Step 1: The "Static" Weighing Protocol
Context: Anthraquinone powders are often electrostatic and "fly" easily.
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Environment: Activate the Biological Safety Cabinet (BSC) or powder hood 15 minutes prior.

Anti-Static Measure: Wipe the spatula and weigh boat with an anti-static wipe or use an

ionizing bar.

Weighing: Weigh the solid inside the hood. Do not transport open weigh boats across the

lab.

Solubilization: Add solvent (Water or DMSO) to the vial before removing it from the hood.

Cap tightly.

Expert Tip: If the CoA indicates "Sodium Salt," water is preferred to avoid DMSO's skin-

penetrating risks.

Step 2: Storage & Stability
Light Sensitivity: Anthraquinones are photosensitive. Wrap the stock solution vial in

aluminum foil immediately.

Temperature: Store stock solutions at -20°C. Avoid repeated freeze-thaw cycles (aliquot into

single-use volumes).

Step 3: Waste Disposal
Liquids: Dispose of as Chemical Hazardous Waste (do not pour down the drain). Label as

"Contains Anthraquinone Derivative / P2X Antagonist."

Solids/Sharps: Any contaminated weigh boats or pipette tips must go into a rigid hazardous

waste container, not general trash.

Emergency Response Workflow
If a spill occurs, follow this logic flow to minimize exposure.
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Spill Detected

Identify State

Dry Powder Spill Liquid Stock Spill

1. Cover with wet paper towel
(Prevent dust)

2. Wipe up

1. Absorb with pads
2. Clean with 10% Bleach
(Degrades Anthraquinone)

Seal in HazMat Bag
Label: 'P2X Antagonist'

Review PPE Protocol

Click to download full resolution via product page

Figure 2: Logic flow for spill containment. Note the requirement to wet the powder before

wiping to prevent aerosolization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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